Cas no 2228802-37-5 (2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228802-37-5
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 6508699
• PubChem ID: 165632260
• Update Time: 2025-10-29

2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol
• 2228802-37-5
• EN300-1959136

• Inchi： 1S/C7H6BrF2NO/c8-5-2-1-3-11-6(5)7(9,10)4-12/h1-3,12H,4H2
• InChI Key： AJVFIPBMPYYWJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(CO)(F)F

Computed Properties

• Exact Mass: 236.96008g/mol
• Monoisotopic Mass: 236.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol

Research Brief on 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol (CAS: 2228802-37-5): Recent Advances and Applications

The compound 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol (CAS: 2228802-37-5) has recently emerged as a promising intermediate in pharmaceutical and agrochemical research. This brominated difluoroethanol derivative has attracted significant attention due to its unique structural features that make it valuable for the synthesis of biologically active molecules. Recent studies have focused on its applications in medicinal chemistry, particularly as a building block for kinase inhibitors and other therapeutic agents.

Structural analysis reveals that the presence of both bromine and difluoroethanol moieties on the pyridine ring provides exceptional versatility for further chemical modifications. The electron-withdrawing nature of the bromine atom at the 3-position activates the pyridine ring for nucleophilic aromatic substitution, while the difluoroethanol group offers opportunities for diverse functional group transformations. This dual functionality makes the compound particularly valuable in drug discovery programs.

Recent synthetic methodologies have improved the production efficiency of 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol, with several research groups reporting optimized routes that achieve higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that reduces byproduct formation during the difluoroethylation step, achieving >90% purity at scale. These advances are critical for ensuring reliable supply of this important intermediate.

In pharmaceutical applications, this compound has shown particular promise as a precursor to Bruton's tyrosine kinase (BTK) inhibitors. Researchers at a major pharmaceutical company recently disclosed a series of potent BTK inhibitors derived from 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol, demonstrating improved selectivity profiles compared to existing therapies. The difluoroethanol moiety appears to contribute to enhanced metabolic stability while maintaining target engagement.

Emerging research also suggests potential applications in agrochemical development. Preliminary studies indicate that derivatives of this compound exhibit promising activity against certain plant pathogens, though the exact mechanism remains under investigation. The presence of both halogen and fluorine atoms may contribute to improved bioavailability and environmental persistence characteristics desired in crop protection agents.

Analytical characterization of 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol has been significantly advanced through recent developments in NMR and mass spectrometry techniques. A 2024 publication in Analytical Chemistry detailed a novel LC-MS method capable of detecting trace impurities at levels below 0.1%, which is critical for ensuring the compound meets pharmaceutical-grade standards.

Future research directions are likely to focus on expanding the utility of this compound through development of novel derivatization strategies. Computational chemistry approaches are being employed to predict new reaction pathways that could unlock additional value from this versatile intermediate. As synthetic methodologies continue to improve and new biological activities are discovered, 2-(3-bromopyridin-2-yl)-2,2-difluoroethan-1-ol is poised to remain an important tool in chemical biology and drug discovery efforts.